Cas no 423768-42-7 (1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-)

1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)- structure
423768-42-7 structure
Product Name:1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-
CAS No:423768-42-7
MF:C12H11ClN2O
MW:234.68154168129
CID:328025
PubChem ID:2779737
Update Time:2025-04-19

1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)-
    • 5-METHYL-1-(2-METHYLPHENYL)-1H-PYRAZOLE-4-CARBONYL CHLORIDE
    • 5-methyl-1-(2-methylphenyl)pyrazole-4-carbonyl chloride
    • 423768-42-7
    • 5-Methyl-1-(o-tolyl)-1H-pyrazole-4-carbonyl chloride
    • FT-0620581
    • 1H-Pyrazole-4-carbonylchloride,5-methyl-1-(2-methylphenyl)-
    • DTXSID00381528
    • 5-methyl-1-o-tolyl-1H-pyrazole-4-carbonyl chloride
    • Inchi: 1S/C12H11ClN2O/c1-8-5-3-4-6-11(8)15-9(2)10(7-14-15)12(13)16/h3-7H,1-2H3
    • InChI Key: MHSWLGGUNFSGJR-UHFFFAOYSA-N
    • SMILES: ClC(C1C=NN(C=1C)C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 234.05600
  • Monoisotopic Mass: 234.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 134 °C
  • Flash Point: 168.6°C
  • Refractive Index: 1.601
  • PSA: 34.89000
  • LogP: 2.86810

1H-Pyrazole-4-carbonylchloride, 5-methyl-1-(2-methylphenyl)- Security Information

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